Cas no 868678-60-8 (1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-60-8
• MF: C₁₇H₁₄FN₃O₃S
• MW: 359.374765872955
• CID: 6537100
• PubChem ID: 7190026
• Update Time: 2025-07-15

1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-((4-fluorobenzyl)oxy)-N-(4-methylthiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• AKOS024612206
• 868678-60-8
• 1-[(4-fluorophenyl)methoxy]-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• F1825-0095
• 1-[(4-fluorophenyl)methoxy]-N-(4-methyl-1,3-thiazol-2-yl)-2-oxopyridine-3-carboxamide

• Inchi： 1S/C17H14FN3O3S/c1-11-10-25-17(19-11)20-15(22)14-3-2-8-21(16(14)23)24-9-12-4-6-13(18)7-5-12/h2-8,10H,9H2,1H3,(H,19,20,22)
• InChI Key： KBTGJPUBVPUKJU-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(C1=CC=CN(C1=O)OCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 359.07399065g/mol
• Monoisotopic Mass: 359.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 868678-60-8, specifically 1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This intricate molecular structure has garnered significant attention in recent years due to its potential applications in the treatment of various neurological and cardiovascular disorders. The presence of multiple pharmacophoric moieties, including a fluorophenyl group, a thiazole scaffold, and a dihydropyridine core, underscores its versatility and therapeutic promise.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in modulating complex biological pathways. The fluorophenyl moiety, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in the compound's interaction with biological targets. Meanwhile, the thiazole ring is a well-documented pharmacophore in drug discovery, contributing to activities such as anti-inflammatory and antimicrobial effects. The dihydropyridine core is particularly noteworthy for its role in calcium channel modulation, making this compound a promising candidate for cardiovascular therapies.

In the context of modern drug development, the synthesis and optimization of such complex molecules require sophisticated methodologies. The incorporation of the 4-methyl-1,3-thiazol-2-yl group introduces additional functional diversity, enabling fine-tuning of physicochemical properties such as solubility and bioavailability. These attributes are critical for ensuring effective drug delivery and target engagement. The 2-oxo-1,2-dihydropyridine-3-carboxamide moiety further enhances the compound's potential by providing a scaffold for further derivatization and structural modifications.

Current research in this field has demonstrated that derivatives of this class exhibit significant potential in preclinical models. Studies have shown that compounds with similar structural motifs can modulate neurotransmitter release and receptor activity, making them attractive candidates for treating neurological disorders such as epilepsy and Parkinson's disease. Additionally, their interaction with cardiovascular targets has been explored, suggesting possible applications in managing conditions like hypertension and angina.

The role of computational chemistry and high-throughput screening has been instrumental in accelerating the discovery process for such novel entities. By leveraging advanced computational tools, researchers can predict binding affinities, optimize molecular properties, and identify lead candidates with remarkable efficiency. This approach has been particularly effective in validating the therapeutic potential of compounds like 1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide, paving the way for further preclinical investigations.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the fluorophenyl group, cyclization reactions to form the thiazole core, and condensation reactions to establish the dihydropyridine scaffold. Each step is meticulously designed to ensure high yield and purity while maintaining functional group integrity.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes efficiently due to its optimized lipophilicity profile. This characteristic is critical for achieving therapeutic efficacy across different biological systems. Moreover, preliminary toxicological studies have indicated that derivatives of this class exhibit low systemic toxicity at relevant doses, suggesting a favorable safety profile for future clinical development.

As research continues to evolve, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential in translating these promising preclinical findings into tangible therapeutic benefits. The integration of cutting-edge technologies such as CRISPR gene editing and organ-on-a-chip platforms will provide invaluable insights into the compound's mechanism of action and potential off-target effects.

In conclusion,1-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS no 868678-60-8) stands as a testament to the power of innovative chemical design in addressing complex diseases. Its unique structural features offer multiple avenues for therapeutic intervention across diverse medical domains. With ongoing research efforts aimed at refining its pharmacological properties and exploring novel applications,this compound holds significant promise as a future therapeutic agent, contributing to advancements in global healthcare.